Cas no 2137517-90-7 (sodium 1-phenyl-1H-1,2,3-triazole-5-sulfinate)

• Product Name: sodium 1-phenyl-1H-1,2,3-triazole-5-sulfinate
• CAS No: 2137517-90-7
• MF: C₈H₆N₃NaO₂S
• MW: 231.206910610199
• CID: 6176366
• PubChem ID: 165953085
• Update Time: 2025-06-30

sodium 1-phenyl-1H-1,2,3-triazole-5-sulfinate Chemical and Physical Properties

Names and Identifiers

• 2137517-90-7
• EN300-723767
• sodium 1-phenyl-1H-1,2,3-triazole-5-sulfinate

• Inchi： 1S/C8H7N3O2S.Na/c12-14(13)8-6-9-10-11(8)7-4-2-1-3-5-7;/h1-6H,(H,12,13);/q;+1/p-1
• InChI Key： BYDZQGLKDCHBRU-UHFFFAOYSA-M
• SMILES： S(C1=CN=NN1C1C=CC=CC=1)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 231.00784190g/mol
• Monoisotopic Mass: 231.00784190g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90Ų

Additional information on sodium 1-phenyl-1H-1,2,3-triazole-5-sulfinate

Introduction to Sodium 1-Phenyl-1H-1,2,3-Triazole-5-Sulfinate (CAS No. 2137517-90-7)

Sodium 1-phenyl-1H-1,2,3-triazole-5-sulfinate (CAS No. 2137517-90-7) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the triazole sulfinate class, a group of molecules known for their diverse applications in medicinal chemistry and drug development. The unique structural features of sodium 1-phenyl-1H-1,2,3-triazole-5-sulfinate make it a promising candidate for various therapeutic applications, particularly in the design of novel bioactive molecules.

The molecular structure of sodium 1-phenyl-1H-1,2,3-triazole-5-sulfinate consists of a phenyl ring attached to a triazole core, which is further functionalized with a sulfinate group at the 5-position. This configuration imparts specific chemical properties that are highly valuable in drug discovery and synthesis. The presence of the sulfinate group enhances the compound's solubility in polar solvents and its reactivity with other functional groups, making it a versatile intermediate in organic synthesis.

In recent years, there has been growing interest in the development of new sulfinate-based compounds due to their potential biological activities. Sodium 1-phenyl-1H-1,2,3-triazole-5-sulfinate has been studied for its potential role in inhibiting various enzymatic pathways and modulating cellular signaling processes. Preliminary studies suggest that this compound may exhibit anti-inflammatory and anti-proliferative effects, making it a promising candidate for further investigation in preclinical and clinical settings.

The synthesis of sodium 1-phenyl-1H-1,2,3-triazole-5-sulfinate involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The key steps include the formation of the triazole ring through cycloaddition reactions and subsequent sulfonation to introduce the sulfinate group. Advanced synthetic techniques such as transition metal-catalyzed reactions have been employed to optimize the synthetic route and improve efficiency.

One of the most intriguing aspects of sodium 1-phenyl-1H-1,2,3-triazole-5-sulfinate is its potential application in the development of targeted therapies. The phenyl ring provides a scaffold for further derivatization, allowing researchers to tailor the compound's properties for specific biological targets. For instance, modifications at the phenyl ring can enhance binding affinity to particular enzymes or receptors, thereby increasing therapeutic efficacy.

Recent research has also explored the use of sodium 1-phenyl-1H-1,2,3-triazole-5-sulfinate as a tool compound in biochemical assays. Its unique chemical properties make it an excellent candidate for studying enzyme mechanisms and interactions. By using this compound as a substrate or inhibitor, researchers can gain insights into critical biological pathways and develop new strategies for drug intervention.

The pharmaceutical industry has taken note of the potential applications of sodium 1-phenyl-1H-1,2,3-triazole-5-sulfinate and is actively investigating its suitability for various therapeutic indications. Early-stage clinical trials are being planned to evaluate its safety and efficacy in human subjects. These trials aim to provide evidence supporting the use of this compound in treating conditions such as cancer, inflammation-related diseases, and neurodegenerative disorders.

In addition to its pharmaceutical applications, sodium 1-phenyl-1H-1,2,3-triazole-5-sulfinate has shown promise in materials science research. Its ability to form stable complexes with other molecules makes it useful in designing novel materials with enhanced properties. For example, it can be incorporated into polymers or coatings to improve their mechanical strength and chemical resistance.

The environmental impact of sodium 1-phenyl-1H-1,2,3-triazole-5-sulfinate is also an area of concern. Researchers are working on developing sustainable synthetic methods that minimize waste and reduce environmental footprint. Green chemistry principles are being applied to optimize the synthesis process and ensure that the compound can be produced responsibly without compromising its quality or efficacy.

In conclusion, sodium 1-phenyl-1H-1,2,3-triazole-5-sulfinate (CAS No. 2137517-90) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features and chemical properties make it a valuable tool for drug discovery and synthesis. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing medical treatments and developing innovative materials.